Cas no 137778-04-2 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-(1-methylethenyl)-8-oxo-,1-[[(1-methylethoxy)carbonyl]oxy]ethyl ester, [6R-[2(R*),6a,7b(Z)]]- (9CI))

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-(1-methylethenyl)-8-oxo-,1-[[(1-methylethoxy)carbonyl]oxy]ethyl ester, [6R-[2(R*),6a,7b(Z)]]- (9CI) structure
137778-04-2 structure
Product Name:5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-(1-methylethenyl)-8-oxo-,1-[[(1-methylethoxy)carbonyl]oxy]ethyl ester, [6R-[2(R*),6a,7b(Z)]]- (9CI)
CAS No:137778-04-2
MF:C22H27N5O8S2
MW:553.608482599258
CID:143304
PubChem ID:9589393
Update Time:2025-04-19

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-(1-methylethenyl)-8-oxo-,1-[[(1-methylethoxy)carbonyl]oxy]ethyl ester, [6R-[2(R*),6a,7b(Z)]]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-(1-methylethenyl)-8-oxo-,1-[[(1-methylethoxy)carbonyl]oxy]ethyl ester, [6R-[2(R*),6a,7b(Z)]]- (9CI)
    • ((1-methyl)ethoxycarbonyloxy)-ethyl 7-(2-(2-amino-4-thiazole)-2-methoxyaminoacetamido)-3-(2-propenyl)-3-cephem-4-carboxylate
    • [(1R)-1-propan-2-yloxycarbonyloxyethyl] (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-3-prop-1-en-2-yl-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)(methoxyimino)ac...
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-(1-methylethenyl)
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-(1-methylethenyl)-8-oxo-,1-[[(1-methylethoxy)carbonyl]oxy]ethyl ester, [6R-[2(R*),6a,7b(Z)]]
    • (1R)-1-{[(propan-2-yloxy)carbonyl]oxy}ethyl (6R,7R)-7-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-(1-methylethenyl)-8-oxo-, 1-(((1-methylethoxy)carbonyl)oxy)ethyl ester, (6R-(2(R*),6alpha,7beta(Z)))-
    • Meatmc
    • ((1-methyl)ethoxycarbonyloxy)-ethyl 7-(2-(2-amino-4-thiazole)-2-methoxyaminoacetamido)-3-(2-propenyl
    • 137778-04-2
    • Inchi: 1S/C22H27N5O8S2/c1-9(2)12-7-36-19-15(25-17(28)14(26-32-6)13-8-37-21(23)24-13)18(29)27(19)16(12)20(30)34-11(5)35-22(31)33-10(3)4/h8,10-11,15,19H,1,7H2,2-6H3,(H2,23,24)(H,25,28)/b26-14-/t11-,15-,19-/m1/s1
    • InChI Key: XIOOFNYGZIUTBU-JXCKPUJNSA-N
    • SMILES: S1CC(C(=C)C)=C(C(=O)O[C@@H](C)OC(=O)OC(C)C)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\OC)=O)=O

Computed Properties

  • Exact Mass: 553.13031
  • Monoisotopic Mass: 553.130104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 12
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 14
  • XLogP3: nothing
  • Topological Polar Surface Area: 225

Experimental Properties

  • Density: 1.532
  • Refractive Index: 1.669
  • PSA: 171.74

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-(1-methylethenyl)-8-oxo-,1-[[(1-methylethoxy)carbonyl]oxy]ethyl ester, [6R-[2(R*),6a,7b(Z)]]- (9CI) Related Literature

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